Cas no 1606731-36-5 (methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate)

Methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate is a heterocyclic compound featuring a furan carboxylate core functionalized with a piperazine sulfonyl group. This structure imparts versatility in medicinal chemistry and drug development, particularly as a potential intermediate for bioactive molecules. The piperazine moiety enhances solubility and binding affinity, while the sulfonyl group contributes to stability and reactivity. The methyl ester functionality allows for further derivatization, making it a valuable building block in synthetic applications. Its well-defined chemical properties and compatibility with diverse reaction conditions make it suitable for research in pharmaceuticals, agrochemicals, and material science. The compound's balanced reactivity and structural features support its use in targeted molecular design.

methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate structure

1606731-36-5 structure

Product Name:methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate

CAS No:1606731-36-5

MF:C₁₀H₁₄N₂O₅S

MW:274.293561458588

CID:6032225

PubChem ID:119961734

Update Time:2025-10-05

methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate
- 1606731-36-5
- EN300-1071787
- Inchi： 1S/C10H14N2O5S/c1-16-10(13)8-2-3-9(17-8)18(14,15)12-6-4-11-5-7-12/h2-3,11H,4-7H2,1H3
- InChI Key： DABVYGJEWDLEJE-UHFFFAOYSA-N
- SMILES： S(C1=CC=C(C(=O)OC)O1)(N1CCNCC1)(=O)=O

Computed Properties

Exact Mass: 274.06234272g/mol
Monoisotopic Mass: 274.06234272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 399
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 97.2Å²

methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1071787-0.05g	methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate	1606731-36-5	95%	0.05g	$455.0	2023-10-28
Enamine	EN300-1071787-0.1g	methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate	1606731-36-5	95%	0.1g	$476.0	2023-10-28
Enamine	EN300-1071787-0.25g	methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate	1606731-36-5	95%	0.25g	$498.0	2023-10-28
Enamine	EN300-1071787-0.5g	methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate	1606731-36-5	95%	0.5g	$520.0	2023-10-28
Enamine	EN300-1071787-1.0g	methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate	1606731-36-5		1g	$541.0	2023-05-25
Enamine	EN300-1071787-2.5g	methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate	1606731-36-5	95%	2.5g	$1063.0	2023-10-28
Enamine	EN300-1071787-5.0g	methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate	1606731-36-5		5g	$1572.0	2023-05-25
Enamine	EN300-1071787-10.0g	methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate	1606731-36-5		10g	$2331.0	2023-05-25
Enamine	EN300-1071787-1g	methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate	1606731-36-5	95%	1g	$541.0	2023-10-28
Enamine	EN300-1071787-5g	methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate	1606731-36-5	95%	5g	$1572.0	2023-10-28

methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate Related Literature

1. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341

Additional information on methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate

Methyl 5-(Piperazine-1-Sulfonyl)Furan-2-Carboxylate: A Comprehensive Overview

Methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate, identified by the CAS number 1606731-36-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring with a piperazine sulfonyl group and a methyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The structural elucidation of methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate has been extensively studied, revealing its intricate bonding and electronic properties. The furan ring, a five-membered aromatic heterocycle, serves as the core structure, while the piperazine sulfonyl group introduces significant steric and electronic effects. This arrangement enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug development.

Recent research has focused on the synthesis and characterization of methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate. Studies have demonstrated that the compound can be synthesized via a multi-step process involving nucleophilic aromatic substitution and esterification reactions. These methods have been optimized to improve yield and purity, ensuring that the compound is accessible for further studies.

In terms of pharmacological activity, methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate has shown potential as a modulator of various biological pathways. Preclinical studies suggest that it may act as an antagonist or agonist at specific receptor sites, depending on its structural configuration. This dual functionality underscores its versatility in targeting diverse biological systems.

The application of methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could serve as a component in semiconducting materials or optoelectronic devices. This dual application potential highlights the compound's significance across multiple scientific disciplines.

Furthermore, recent advancements in computational chemistry have enabled detailed modeling of methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate's interactions with biological macromolecules. Molecular docking studies have provided insights into its binding affinities and selectivity profiles, paving the way for rational drug design strategies.

In conclusion, methyl 5-(piperazine-1-sulfonyl)furan-2-carboxylate (CAS No. 1606731-36-5) stands as a testament to the ingenuity of modern chemical synthesis and its applications in advancing scientific knowledge. With ongoing research exploring its pharmacological and material properties, this compound continues to be a focal point in interdisciplinary scientific endeavors.